N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C15H19N3O3S/c1-4-5-9-12-17-18-15(22-12)16-14(19)13-10(20-2)7-6-8-11(13)21-3/h6-8H,4-5,9H2,1-3H3,(H,16,18,19)
• InChI Key: BAYCOESTJWUBOY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(S1)NC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide (BTDB) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide is not fully understood, but it is believed to act by inhibiting various enzymes and proteins involved in cell growth and proliferation. It has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are involved in regulating cell cycle progression and gene expression.
Biochemical and Physiological Effects
Studies have shown that N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells and inhibit angiogenesis (the formation of new blood vessels) in tumors. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide in lab experiments is its high potency, which allows for lower concentrations to be used compared to other compounds. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide. One area of interest is its potential use in combination with other compounds for the treatment of cancer. Another area of interest is its potential use as a neuroprotective agent for the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide and its potential applications in other fields such as materials science.

Synthesis Methods

The synthesis of N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide involves the reaction of 2,6-dimethoxybenzoyl chloride with 5-butyl-1,3,4-thiadiazole-2-amine in the presence of a base such as triethylamine. The resulting product is then purified through filtration and recrystallization.

Scientific Research Applications

N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide has been found to exhibit anticancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
In agriculture, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide has been shown to have insecticidal properties against various pests such as aphids and spider mites. It has also been studied for its potential use as a herbicide.
In materials science, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide has been investigated for its potential use in organic light-emitting diodes (OLEDs) due to its high thermal stability and electron transport properties.